Cas no 57716-09-3 (BENZENAMINE, 3,5-DICHLORO-4-(4-MORPHOLINYL)-)

57716-09-3 structure
Product name:BENZENAMINE, 3,5-DICHLORO-4-(4-MORPHOLINYL)-
BENZENAMINE, 3,5-DICHLORO-4-(4-MORPHOLINYL)- Chemical and Physical Properties
Names and Identifiers
-
- BENZENAMINE, 3,5-DICHLORO-4-(4-MORPHOLINYL)-
- 3,5-Dichloro-4-morpholin-4-yl-phenylamine
- STL374116
- VS-11282
- starbld0022184
- 57716-09-3
- 3,5-dichloro-4-(morpholin-4-yl)aniline
- 3,5-dichloro-4-morpholinoaniline
- BBL032470
- 3,5-dichloro-4-(4-morpholinyl)aniline
- 3,5-dichloro-4-morpholin-4-ylaniline
- 3,5-Dichloro-4-(4-morpholinyl)benzenamine
- AKOS005147630
- RIQMQFHEXRECRU-UHFFFAOYSA-N
- (3,5-Dichloro-4-morpholin-4-ylphenyl)amine
- SCHEMBL3548981
- DB-394197
-
- Inchi: InChI=1S/C10H12Cl2N2O/c11-8-5-7(13)6-9(12)10(8)14-1-3-15-4-2-14/h5-6H,1-4,13H2
- InChI Key: RIQMQFHEXRECRU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 246.0326684Da
- Monoisotopic Mass: 246.0326684Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.5Ų
BENZENAMINE, 3,5-DICHLORO-4-(4-MORPHOLINYL)- Related Literature
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Weijia An,Huan Wang,Jinpeng Geng,Wenquan Cui,Yong Zhan RSC Adv., 2016,6, 29554-29562
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Fabrice Goubard,Frédéric Dumur RSC Adv., 2015,5, 3521-3551
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Bijoy Nharangatt,Raghu Chatanathodi J. Mater. Chem. C, 2019,7, 11493-11499
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Xiaoting Yu,Xu Jia,Xiaolong Yang,Weisheng Liu,Wenwu Qin RSC Adv., 2014,4, 23571-23579
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